Cas no 850567-38-3 (3-(1h-Tetrazol-5-Yl-Carbamoyl)Phenylboronic Acid, Hydrochloric Acid Salt)

• Product Name: 3-(1h-Tetrazol-5-Yl-Carbamoyl)Phenylboronic Acid, Hydrochloric Acid Salt
• CAS No: 850567-38-3
• MF: C₈H₉BClN₅O₃
• MW: 269.452759504318
• MDL: MFCD06659888
• CID: 719805
• PubChem ID: 44119544
• Update Time: 2025-05-24

3-(1h-Tetrazol-5-Yl-Carbamoyl)Phenylboronic Acid, Hydrochloric Acid Salt Chemical and Physical Properties

Names and Identifiers

• (3-((1H-tetrazol-5-yl)carbamoyl)phenyl)boronic acid hydrochloride
• 3-(1H-Tetrazol-5-ylcarbamoyl)benzeneboronic acid hydrochloride
• (3-((1H-Tetrazol-5-yl)carbamoyl)phenyl)-boronic acid hydrochloride
• [3-(2H-tetrazol-5-ylcarbamoyl)phenyl]boronic acid,hydrochloride
• 3-(1H-Tetrazol-5-yl-carbamoyl)phenylboronic acid, HCl
• Boronic acid,B-[3-[(2H-tetrazol-5-ylamino)carbonyl]phenyl]-, hydrochloride (1:1)
• OR4104
• 850567-38-3
• 3-(1H-TETRAZOL-5-YLAMINOCARBONYL)PHENYLBORONIC ACID HYDROCHLORIDE
• {3-[(2H-Tetrazol-5-yl)carbamoyl]phenyl}boronic acid--hydrogen chloride (1/1)
• MFCD06659888
• {3-[(1H-1,2,3,4-tetrazol-5-yl)carbamoyl]phenyl}boronic acid hydrochloride
• [3-(2H-tetrazol-5-ylcarbamoyl)phenyl]boronic acid;hydrochloride
• CS-0213075
• (3-((1H-tetrazol-5-yl)carbamoyl)phenyl)boronicacidhydrochloride
• 3-(1H-Tetrazol-5-yl-carbamoyl)phenylboronic acid hydrochloride
• (3-((1H-TETRAZOL-5-YL)CARBAMOYL)PHENYL)BORONIC ACID HCL
• H11656
• C8H9BClN5O3
• 3-[(2H-1,2,3,4-TETRAZOL-5-YL)CARBAMOYL]PHENYLBORONIC ACID HYDROCHLORIDE
• 3-(1H-TETRAZOL-5-YL-CARBAMOYL)BENZENEBORONIC ACID, HCL
• AB26560
• BS-24226
• AKOS015893611
• DTXSID40657279
• 3-(1h-Tetrazol-5-Yl-Carbamoyl)Phenylboronic Acid, Hydrochloric Acid Salt

• MDL： MFCD06659888
• Inchi： 1S/C8H8BN5O3.ClH/c15-7(10-8-11-13-14-12-8)5-2-1-3-6(4-5)9(16)17;/h1-4,16-17H,(H2,10,11,12,13,14,15);1H
• InChI Key： PWSGJXZLSYWEAJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=C(B(O)O)C=1)NC1N=NNN=1

Computed Properties

• Exact Mass: 269.04900
• Monoisotopic Mass: 269.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2

Experimental Properties

• Density: Not available
• Melting Point: 300
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 124.02000
• LogP: -0.99320
• Vapor Pressure: Not available

3-(1h-Tetrazol-5-Yl-Carbamoyl)Phenylboronic Acid, Hydrochloric Acid Salt Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-(1h-Tetrazol-5-Yl-Carbamoyl)Phenylboronic Acid, Hydrochloric Acid Salt

Comprehensive Overview of 3-(1H-Tetrazol-5-Yl-Carbamoyl)Phenylboronic Acid, Hydrochloric Acid Salt (CAS 850567-38-3)

3-(1H-Tetrazol-5-Yl-Carbamoyl)Phenylboronic Acid, Hydrochloric Acid Salt (CAS 850567-38-3) is a specialized boronic acid derivative with significant applications in pharmaceutical research, organic synthesis, and materials science. This compound, characterized by its unique tetrazole and phenylboronic acid functional groups, has garnered attention for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern drug discovery. Its hydrochloric acid salt form enhances solubility and stability, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for boronic acid derivatives like CAS 850567-38-3 has surged due to their versatility in bioconjugation and proteolysis-targeting chimera (PROTAC) development. Researchers are particularly interested in its potential to facilitate click chemistry and bioorthogonal reactions, which are critical for labeling biomolecules and designing targeted therapies. The compound's tetrazole moiety also contributes to its utility in metal-organic frameworks (MOFs) and catalysis, aligning with trends in sustainable chemistry.

The synthesis of 3-(1H-Tetrazol-5-Yl-Carbamoyl)Phenylboronic Acid, Hydrochloric Acid Salt involves meticulous control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its structure. Its boronic acid group enables reversible binding to diols, a property exploited in glucose sensing and glycoprotein analysis, addressing growing needs in diagnostics and biotechnology.

From an industrial perspective, CAS 850567-38-3 is often discussed in forums on green chemistry and atom economy, as its derivatives can reduce waste in synthetic pathways. Questions frequently searched by users include: "How does this compound compare to other boronic acid catalysts?" or "What are the latest advances in tetrazole-based drug design?" These reflect the compound's relevance in cutting-edge research.

In summary, 3-(1H-Tetrazol-5-Yl-Carbamoyl)Phenylboronic Acid, Hydrochloric Acid Salt (CAS 850567-38-3) stands at the intersection of innovation and practicality. Its multifaceted applications—from catalysis to biomedical engineering—make it a subject of ongoing exploration, with its hydrochloric acid salt form ensuring broader accessibility for scientific advancements.